N-(Phenylsulfonyl)-l-prolinamide hydrochloride
Overview
Description
N-(Phenylsulfonyl)-l-prolinamide hydrochloride is a compound that contains a sulfonamide functional group . Sulfonamides are a substantial class of pharmaceutical drugs, containing various kinds of pharmacological agents having antitumor, antibacterial, anticarbonic anhydrase, diuretic, hypoglycemic, and protease inhibitory activity .
Synthesis Analysis
While specific synthesis methods for this compound were not found, a general method for synthesizing similar compounds involves a Buchwald-Hartwig coupling reaction . Another method involves the use of l-proline, benzaldehyde, and phenylsulfonyl azide as substrates .Scientific Research Applications
Catalysis in Organic Reactions
Aldehyde and Ketone Alpha-Selenenylation : L-prolinamide, including its derivative N-(Phenylsulfonyl)-l-prolinamide hydrochloride, acts as an effective catalyst for alpha-selenenylation reactions of aldehydes and ketones. This catalytic process aids in generating alpha-selenenylation products with high yields, contributing significantly to synthetic organic chemistry (Wang et al., 2005).
Efficient Preparation of Alpha-Phenylselenoaldehydes : The compound is instrumental in catalyzing alpha-selenenylation reactions of aldehydes, which is crucial for preparing alpha-phenylselenoaldehydes. These are valuable building blocks in the synthesis of various organic compounds (Wang, Wang, & Li, 2004).
Asymmetric Direct Aldol Reactions : this compound derivatives have been shown to catalyze asymmetric aldol reactions effectively. This is crucial in creating stereoselective compounds, which is a significant aspect of medicinal chemistry and drug development (Sathapornvajana & Vilaivan, 2007).
Synthesis and Anticancer Activities
- In Vitro Anticancer Activities : Prolinamides, including this compound derivatives, exhibit a range of biological properties, including antimicrobial and cytotoxic activities. They have shown promising results in in vitro studies against various human carcinoma cell lines, highlighting their potential in cancer research (Osinubi et al., 2020).
Chiral Resolution and Organocatalysis
Chiral Resolution in Capillary Electrophoresis : The Cu(II) complexes of l-prolinamides, including this compound, have been used as chiral additives for the enantioseparations of dansyl amino acids. This application is essential in analytical chemistry for chiral resolution of compounds (Chen, Uchiyama, & Hobo, 2004).
Organocatalysts for Aldol Reactions on Water : l-Prolinamide derivatives serve as efficient organocatalysts for aldol reactions, a critical reaction in organic synthesis. The compound's effectiveness even in aqueous environments is notable, adding to its versatility in various synthetic applications (Tang, Hu, & Altenbach, 2011).
Future Directions
Properties
IUPAC Name |
(2S)-N-(benzenesulfonyl)pyrrolidine-2-carboxamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O3S.ClH/c14-11(10-7-4-8-12-10)13-17(15,16)9-5-2-1-3-6-9;/h1-3,5-6,10,12H,4,7-8H2,(H,13,14);1H/t10-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPGWHHZIKYLBQO-PPHPATTJSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)C(=O)NS(=O)(=O)C2=CC=CC=C2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](NC1)C(=O)NS(=O)(=O)C2=CC=CC=C2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClN2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.77 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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